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Compound of Interest

Compound Name:
N,N-Dimethyl-3,4-DMA

hydrochloride

Cat. No.: B3025898 Get Quote

An In-depth Technical Guide on the Solubility of N,N-Dimethyl-3,4-DMA Hydrochloride

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the solubility of N,N-Dimethyl-3,4-
DMA hydrochloride (also known as 3,4-Dimethoxydimethylamphetamine hydrochloride) in

various common laboratory solvents. This document includes quantitative solubility data, a

detailed experimental protocol for solubility determination, and a workflow visualization to aid in

experimental design.

Compound Overview
N,N-Dimethyl-3,4-DMA hydrochloride is an analytical reference standard categorized as an

amphetamine.[1][2][3][4] It is intended for research and forensic applications.[1][5][6]

Chemical Structure:

Formal Name: 3,4-dimethoxy-N,N,α-trimethyl-benzeneethanamine, monohydrochloride[1]

CAS Number: 70932-19-3[1]

Molecular Formula: C₁₃H₂₁NO₂ • HCl[1]

Formula Weight: 259.8 g/mol [1]
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Solubility Data
The solubility of N,N-Dimethyl-3,4-DMA hydrochloride has been determined in several

common organic solvents and an aqueous buffer. The quantitative data is summarized in the

table below for easy comparison.

Solvent Solubility

Dimethylformamide (DMF) 5 mg/mL[1][5]

Dimethyl sulfoxide (DMSO) 10 mg/mL[1][5]

Ethanol 5 mg/mL[1][5]

Phosphate-Buffered Saline (PBS), pH 7.2 10 mg/mL[1][5]

Experimental Protocols for Solubility Determination
While specific experimental details from the data source are not provided, a general protocol

for determining the solubility of an amine hydrochloride in various solvents can be outlined as

follows. This methodology is based on standard laboratory practices for solubility testing.

Objective: To determine the solubility of N,N-Dimethyl-3,4-DMA hydrochloride in a given

solvent at a specific temperature (e.g., room temperature).

Materials:

N,N-Dimethyl-3,4-DMA hydrochloride

Selected solvents (e.g., DMSO, Ethanol, Water)

Analytical balance

Vortex mixer

Water bath sonicator

Calibrated pipettes
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Small glass test tubes or vials

Procedure:

Preparation of the Test Sample: Accurately weigh a specific amount (e.g., 10 mg) of N,N-
Dimethyl-3,4-DMA hydrochloride and place it into a small glass test tube.[7]

Solvent Addition: Add a small, precise volume of the chosen solvent to the test tube in

incremental portions.[8][9]

Mixing and Dissolution: After each addition of the solvent, vigorously shake or vortex the

tube for a set period (e.g., 1-2 minutes) to facilitate dissolution.[7][8][9]

Enhanced Dissolution Techniques: If the compound does not dissolve with vortexing alone,

more rigorous methods can be employed. This can include:

Sonication: Place the test tube in a water bath sonicator for a short period (e.g., up to 5

minutes).[7]

Warming: Gently warm the solution to 37°C for a defined duration (5-60 minutes) to aid in

solubilization.[7]

Observation: After each step, visually inspect the solution for any undissolved particles. A

compound is considered dissolved when the solution is clear, with no visible precipitate or

cloudiness.

Determining Solubility: Continue adding the solvent in known increments until the compound

is fully dissolved. The solubility is then calculated based on the total volume of solvent used

to dissolve the initial mass of the compound (expressed in mg/mL).

Tiered Concentration Testing: If the compound is insoluble at the initial concentration, the

solution can be diluted by a factor of 10, and the dissolution process is repeated.[7]

Visualization of Experimental Workflow
The following diagram illustrates a logical workflow for determining the solubility of a chemical

compound.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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